Cas no 49612-08-0 (7-fluoro-4-hydrazinyl-Quinoline)

• Product name: 7-fluoro-4-hydrazinyl-Quinoline
• CAS No: 49612-08-0
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 1112993
• PubChem ID: 15151237

7-fluoro-4-hydrazinyl-Quinoline Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4-hydrazinyl-Quinoline
• 49612-08-0
• SB67933
• 7-Fluoro-4-hydrazinylquinoline
• AKOS006282116
• A923686

• Inchi： InChI=1S/C9H8FN3/c10-6-1-2-7-8(13-11)3-4-12-9(7)5-6/h1-5H,11H2,(H,12,13)
• InChI Key： YDBZADTUFVILJU-UHFFFAOYSA-N
• SMILES： NNC1=CC=NC2=CC(F)=CC=C12

Computed Properties

• Exact Mass: 177.07022543g/mol
• Monoisotopic Mass: 177.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9Ų

Additional information on 7-fluoro-4-hydrazinyl-Quinoline

Professional Introduction to 7-fluoro-4-hydrazinyl-Quinoline (CAS No. 49612-08-0)

7-fluoro-4-hydrazinyl-Quinoline (CAS No. 49612-08-0) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structure that has garnered considerable attention for its potential applications in drug development. This heterocyclic aromatic compound features a quinoline core substituted with a fluoro group at the 7-position and a hydrazinyl moiety at the 4-position. These functional groups contribute to its distinct chemical properties and biological activities, making it a valuable candidate for further exploration in medicinal chemistry.

The quinoline scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a fluoro group at the 7-position of the quinoline ring enhances its metabolic stability and binding affinity to biological targets. This modification is particularly relevant in the development of next-generation antiviral agents, where fluoro-substituted compounds have shown improved efficacy and reduced resistance profiles.

The presence of a hydrazinyl group at the 4-position adds another layer of complexity to the compound's pharmacological profile. Hydrazine derivatives are known for their reactivity and ability to form stable bonds with various biological molecules. This property makes 7-fluoro-4-hydrazinyl-Quinoline a promising candidate for designing novel therapeutic agents that can interact with target enzymes or receptors in specific ways.

In recent years, there has been growing interest in quinoline derivatives as potential treatments for various diseases, particularly those involving protein-protein interactions or enzyme inhibition. The combination of the fluoro and hydrazinyl substituents in 7-fluoro-4-hydrazinyl-Quinoline suggests that it may possess dual functionality, capable of modulating multiple biological pathways simultaneously. This dual-action approach has shown promise in preclinical studies as a strategy to enhance therapeutic efficacy while minimizing side effects.

The compound's unique structure also makes it an attractive starting point for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into how specific functional groups influence its biological activity. Such studies are crucial for optimizing drug candidates and developing more effective therapeutic agents.

Numerous research groups have investigated quinoline derivatives for their potential applications in oncology. The ability of these compounds to interfere with key cellular processes such as DNA replication and cell signaling has made them valuable tools in cancer research. Preliminary studies on 7-fluoro-4-hydrazinyl-Quinoline have suggested that it may exhibit inhibitory effects on certain cancer-related enzymes, making it a promising candidate for further development.

The synthesis of 7-fluoro-4-hydrazinyl-Quinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents onto the quinoline core efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

In conclusion, 7-fluoro-4-hydrazinyl-Quinoline (CAS No. 49612-08-0) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its combination of a fluoro group and a hydrazinyl moiety contributes to its distinct chemical properties and makes it an attractive candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like 7-fluoro-4-hydrazinyl-Quinoline are likely to play an increasingly important role in the development of novel therapeutic agents.